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Compound of Interest

Compound Name: 1-Methylindoline

Cat. No.: B1632755

This guide provides a comprehensive technical overview of 1-methylindoline, a heterocyclic
organic compound of significant interest to researchers and professionals in drug development
and organic synthesis. We will delve into its core chemical and physical properties, molecular
structure, synthesis, and key applications, supported by experimental data and established
scientific literature.

Introduction to 1-Methylindoline

1-Methylindoline, also known as N-methylindoline, is characterized by a bicyclic structure
where a benzene ring is fused to a five-membered nitrogen-containing ring, with a methyl
group attached to the nitrogen atom.[1] Its formal IUPAC name is 1-methyl-2,3-dihydro-1H-
indole.[2][3] This compound serves as a crucial building block in the synthesis of more complex
molecules and has been investigated for its potential pharmacological activities.[1]

Identifier Value

CAS Number 824-21-5[4]
Molecular Formula CoH11N[2]
Molecular Weight 133.19 g/mol [2]
PubChem CID 55830[2]

Molecular Structure and Spectroscopic Profile
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The structure of 1-methylindoline features a saturated five-membered ring fused to an
aromatic benzene ring. This configuration imparts specific chemical reactivity and physical
properties to the molecule.

Structural Visualization

The following diagram illustrates the chemical structure of 1-methylindoline.

Caption: Chemical structure of 1-Methylindoline.

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the identity and purity of 1-
methylindoline. While specific spectra for 1-methylindoline are not readily available in the
provided search results, data for the closely related compound, 1-methylindole, offers valuable
insights. Theoretical and experimental studies on 1-methylindole using FT-Raman, FT-IR, UV-
Vis, and NMR techniques have been conducted to characterize its structural and electronic
properties.[5] For 1-methylindoline, spectroscopic data can be obtained from suppliers, with
some providing access to NMR, HPLC, and LC-MS data.[6]

Physicochemical Properties

The physical and chemical properties of 1-methylindoline are crucial for its handling, storage,
and application in chemical reactions.

Property Value Source
Boiling Point 223.6 °C at 760 mmHg [2][4]
Density 1.027 glcm3 [21[4]
Flash Point 80.9 °C [2][4]
Appearance Light yellow to yellow liquid [7]

2-8°C, sealed in a dry
Storage Temperature , [61[7]
environment

Purity Typically >95.0% (GC)
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Synthesis of 1-Methylindoline

Several synthetic routes can be employed to produce 1-methylindoline. These methods often
involve the modification of indole or indoline precursors.

Synthetic Pathways

Common synthetic strategies include:

o N-Alkylation of Indoline: The most direct method involves the alkylation of indoline with a
methylating agent.

e Reduction of 1-Methylindole: The corresponding unsaturated compound, 1-methylindole, can
be reduced to yield 1-methylindoline.

» Friedel-Crafts Reactions: Indole derivatives can undergo Friedel-Crafts acylation as a step
towards more complex structures, which can then be modified to form 1-methylindoline
derivatives.[1]

e Suzuki-Miyaura Cross-Coupling: This method is useful for the arylation of 1-methylindoles,
demonstrating a versatile approach to functionalized indole structures.[1]

¢ Lithiation Reactions: Selective lithiation can be used to introduce substituents at specific
positions on the indole ring, which can then be further manipulated.[1]

Example Synthetic Protocol: N-Methylation of Indole
followed by Reduction

This two-step process provides a reliable method for the synthesis of 1-methylindoline.

Step 2: Reduction

Step 1: N-Methylation of Indole ( ] ( )
‘ ' Deprotonation ‘ ' Nucleophilic Attack ‘ ' ‘ )//"
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Caption: Two-step synthesis of 1-methylindoline.

Step-by-Step Methodology:

* N-Methylation of Indole:

[e]

[e]

Dissolve indole in an anhydrous aprotic solvent such as tetrahydrofuran (THF).

Add a strong base, like sodium hydride (NaH), portion-wise at 0°C to deprotonate the
indole nitrogen.

After the evolution of hydrogen gas ceases, add methyl iodide (Mel) dropwise.

Allow the reaction to warm to room temperature and stir until completion (monitored by
TLC).

Quench the reaction with water and extract the product with an organic solvent.

Dry the organic layer, concentrate it under reduced pressure, and purify the crude 1-
methylindole by column chromatography or distillation.

Reduction of 1-Methylindole:

Dissolve the purified 1-methylindole in a suitable solvent (e.g., methanol or ethanol).

Add a reducing agent such as sodium borohydride (NaBHa4) in portions or use catalytic
hydrogenation (Hz gas with a palladium on carbon catalyst).

Monitor the reaction by TLC until all the starting material is consumed.

Work up the reaction mixture accordingly (e.g., acidify and then basify for NaBHa
reduction, or filter the catalyst for hydrogenation).

Extract the product, dry the organic phase, and remove the solvent to yield 1-
methylindoline.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1632755?utm_src=pdf-body-img
https://www.benchchem.com/product/b1632755?utm_src=pdf-body
https://www.benchchem.com/product/b1632755?utm_src=pdf-body
https://www.benchchem.com/product/b1632755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Further purification can be achieved by distillation under reduced pressure.

Reactivity and Applications

1-Methylindoline's structure, an aromatic amine derivative, dictates its reactivity.[1] The

nitrogen atom's lone pair of electrons can participate in various reactions, and the aromatic ring

is susceptible to electrophilic substitution.

Key Reactions

Electrophilic Aromatic Substitution: The benzene ring can undergo reactions such as
nitration, halogenation, and Friedel-Crafts acylation/alkylation. The N-methylindoline moiety
generally directs incoming electrophiles to the para position (position 5) relative to the
nitrogen.

Oxidation: The indoline ring can be oxidized to the corresponding indole or oxindole
derivatives under specific conditions.

N-Dealkylation: The methyl group on the nitrogen can be removed under certain reaction
conditions, though this is often challenging.

Applications in Drug Discovery and Organic Synthesis

1-Methylindoline and its derivatives are valuable intermediates in the pharmaceutical and

agrochemical industries.[8]

Pharmaceutical Scaffolds: The indoline core is a common motif in many biologically active
compounds. 1-Methylindoline serves as a starting material for synthesizing molecules with
potential anti-inflammatory and anticancer properties.[1] For instance, it is a key intermediate
in the synthesis of Osimertinib, a targeted therapy for non-small cell lung cancer.[9]

Research Chemical: It is widely used in medicinal chemistry to explore structure-activity
relationships (SAR) of new drug candidates.[9]

Synthesis of Dyes and Functional Materials: The chromophoric properties of the indole
system make its derivatives, including those of 1-methylindoline, useful in the development
of dyes and other functional materials.
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Safety and Handling

1-Methylindoline is classified as a combustible liquid and can cause skin, eye, and respiratory
irritation.[2][10]

Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[2][10]

H319: Causes serious eye irritation.[2][10]

H335: May cause respiratory irritation.[2][10]
Precautionary Measures:

» Handling: Use in a well-ventilated area, preferably in a fume hood.[11] Avoid contact with
skin, eyes, and clothing.[11] Wear appropriate personal protective equipment (PPE),
including gloves and safety glasses.[11]

o Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open
flames.[6] Keep the container tightly closed.[11]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[11]

Conclusion

1-Methylindoline is a versatile heterocyclic compound with a well-defined chemical structure
and a range of important applications, particularly in the synthesis of pharmaceuticals. A
thorough understanding of its properties, synthesis, and reactivity is essential for its effective
and safe utilization in research and development. This guide has provided a detailed technical
overview to support scientists and professionals in their work with this valuable chemical
intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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